1-[(2-Methoxypyridin-3-yl)oxy]-3-[(propan-2-yl)amino]propan-2-ol

• CAS RN: 54126-69-1
• Molecular Formula: C12H20N2O3
• Molecular Weight: 240.30 g/mol
• IUPAC Name: 1-(2-methoxypyridin-3-yl)oxy-3-(propan-2-ylamino)propan-2-ol
• InChI: InChI=1S/C12H20N2O3/c1-9(2)14-7-10(15)8-17-11-5-4-6-13-12(11)16-3/h4-6,9-10,14-15H,7-8H2,1-3H3
• InChI Key: BTKUTTPFFPCUJO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC(COC1=C(N=CC=C1)OC)O

Description

1-[(2-Methoxypyridin-3-yl)oxy]-3-[(propan-2-yl)amino]propan-2-ol is a useful research compound. Its molecular formula is C12H20N2O3 and its molecular weight is 240.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-[(2-Methoxypyridin-3-yl)oxy]-3-[(propan-2-yl)amino]propan-2-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[(2-Methoxypyridin-3-yl)oxy]-3-[(propan-2-yl)amino]propan-2-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

22 g of crude 2-methoxy-3-(3'-methanesulphonyloxy-2'-hydroxy-propoxy)-pyridine, 50 ml of isopropylamine and 150 ml of isopropanol are heated for 16 hours under reflux. After working up analogously to Example 14, 3-(3'-isopropylamino-2'-hydroxypropoxy)-2-methoxy-pyridine is obtained, which melts at 50°-65° C. after recrystallisation from ether-pentane. After reaction with half the equivalent amount of fumaric acid, the neutral fumarate of melting point 146°-147° C. (recrystallised from acetone) is obtained.